
Technical Specifications of Isotope-Labeled
Chlorothalonil

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chlorothalonil-13C2

Cat. No.: S12876853
Get Quote

The table below summarizes the available technical data for Chlorothalonil-13C2 and a more heavily labeled

variant. This should serve as a reference for your research.

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Isotopic
Enrichment

Purity Supplier

Chlorothalonil-
13C2

2767332-

24-9 [1]
C613C2Cl4N2

[1]

267.90 [1] Information

not
specified

Information

not
specified

MedChemExpress

(MCE) [1]

Chlorothalonil-
[13C2,15N2]

Not
specified

C613C2Cl415N2
[2]

269.87 [2]
[3]

99% 13C,

98% 15N [3]

≥98% [3] BOC Sciences [2],
Alfa Chemistry [3]

Analytical Methodologies and Applications

While a full whitepaper is not available, the search results indicate key methodologies and contexts where these

labeled compounds are crucial.

Primary Application as Internal Standards: The core use of Chlorothalonil-13C2 and similar compounds
is to serve as internal standards for quantitative analysis using techniques like GC-MS, LC-MS, and NMR [1]

[4]. Using an isotope-labeled version of the analyte corrects for losses during sample preparation and matrix
effects during instrumental analysis, significantly improving data accuracy and reliability.

Established Analytical Workflow: Research employs sophisticated methods for chlorothalonil and
metabolite analysis. A validated approach involves a modified QuEChERS (Quick, Easy, Cheap, Effective,
Rugged and Safe) procedure for sample extraction and cleanup, followed by analysis using UHPLC-MS/MS
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(Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry) or GC-MS/MS (Gas
Chromatography-Tandem Mass Spectrometry) [5] [6]. These methods achieve excellent sensitivity with
Limits of Quantification (LOQ) as low as 0.5 µg/kg in soil and 0.01 mg/kg in agricultural commodities [5]

[6].

The following diagram outlines the general workflow for analyzing pesticide residues using isotope-labeled internal

standards:
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> Workflow for residue analysis using an isotope-labeled internal standard to ensure quantification accuracy.

Safety and Regulatory Context
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It is important to note the regulatory and safety landscape surrounding chlorothalonil, which drives the need for

precise monitoring.

Environmental and Health Concerns: Chlorothalonil is classified as a broad-spectrum, non-systemic
fungicide [2] [6]. Its use was banned in the European Union due to concerns that its metabolites are

frequently detected in groundwater at high concentrations [5]. It is also considered a probable human
carcinogen (Group B2) and is highly toxic to fish and aquatic invertebrates [2].

Monitoring and Maximum Residue Limits (MRLs): Strict regulations govern chlorothalonil residues in food.
For instance, in the Republic of Korea, the Positive List System (PLS) enforces a default MRL of 0.01
mg/kg for agricultural products without a specific limit [6]. This highlights the requirement for highly sensitive
and accurate analytical methods.

Further Research Directions

To obtain the comprehensive specifications and protocols you need, I suggest the following:

Contact Suppliers Directly: Reach out to the technical support teams of suppliers like MedChemExpress
(MCE), BOC Sciences, and Alfa Chemistry. They can provide detailed Certificate of Analysis (CoA)

documents for specific lots, which include exact isotopic purity and HPLC-verified chemical purity data.
Consult Scientific Literature: Search specialized databases for articles on the synthesis and
characterization of Chlorothalonil-13C2. The methods sections of papers using this compound might
contain the detailed experimental protocols you are looking for.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Technical Specifications of Isotope-Labeled Chlorothalonil]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12876853#chlorothalonil-13c2-

isotopic-purity-specification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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